Cas no 158945-88-1 (Pyrrolo[1,2-a]pyrazine-6-methanol)

Pyrrolo[1,2-a]pyrazine-6-methanol structure
158945-88-1 structure
Product Name:Pyrrolo[1,2-a]pyrazine-6-methanol
CAS No:158945-88-1
MF:C8H8N2O
MW:148.16192150116
CID:109053
PubChem ID:23356435
Update Time:2025-04-18

Pyrrolo[1,2-a]pyrazine-6-methanol Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2-a]pyrazine-6-methanol
    • pyrrolo[1,2-a]pyrazin-6-ylmethanol
    • Pyrrolo[1,2-a]pyrazine-6-methanol(9CI)
    • Pyrrolo[1,2-a]pyrazine-6-methanol (9CI)
    • FYGARHNUBSBSPC-UHFFFAOYSA-N
    • DTXSID70633329
    • (Pyrrolo[1,2-a]pyrazin-6-yl)methanol
    • 158945-88-1
    • SCHEMBL3157214
    • 6-hydroxymethylpyrrolo[1,2-a]pyrazine
    • Pyrrolo[1,2-a]pyrazin-6-yl-methanol
    • Inchi: 1S/C8H8N2O/c11-6-8-2-1-7-5-9-3-4-10(7)8/h1-5,11H,6H2
    • InChI Key: FYGARHNUBSBSPC-UHFFFAOYSA-N
    • SMILES: OCC1=CC=C2C=NC=CN12

Computed Properties

  • Exact Mass: 148.06374
  • Monoisotopic Mass: 148.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 37.5Ų

Experimental Properties

  • Density: 1.26
  • PSA: 37.53
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